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Introduction
Enrofloxacin, a second-generation fluoroquinolone antibiotic, is widely utilized in the poultry

industry for the treatment and control of bacterial infections.[1][2] Its broad-spectrum

bactericidal activity against Gram-negative and Gram-positive bacteria, as well as Mycoplasma

species, makes it a critical tool in maintaining flock health.[1][2][3] This document provides

detailed application notes and standardized protocols for the oral administration of enrofloxacin

to broiler chickens, with a focus on dosage, pharmacokinetics, withdrawal periods, and residue

analysis. These guidelines are intended to support research, drug development, and regulatory

compliance.

Data Summary
Quantitative data from various studies on the oral administration of enrofloxacin in broiler

chickens are summarized below for comparative analysis.

Table 1: Recommended Oral Dosage and Efficacy Data
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Parameter Value
Conditions/Pathog
en

Reference

Standard Therapeutic

Dose

10 mg/kg body

weight/day
General use [4][5][6][7]

50 mg/L drinking

water
General use [3]

10-12 mg/kg body

weight
General use [8]

Duration of Treatment 3-5 consecutive days General use [5][6][7]

Efficacy Against E.

coli

Bacteriostatic Dose:

7.0 mg/kg BW
MIC₅₀ of 0.5 µg/mL [9]

Bactericidal Dose:

11.9 mg/kg BW
MIC₅₀ of 0.5 µg/mL [9]

Bacterial Eradication

Dose: 15.1 mg/kg BW
MIC₅₀ of 0.5 µg/mL [9]

Efficacy Against

Salmonella

Effective at 50 ppm in

drinking water

Experimental S.

Typhimurium infection
[10]

Table 2: Pharmacokinetic Parameters of Oral
Enrofloxacin (10 mg/kg BW)
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Parameter Value Health Status Reference

Bioavailability (F%) 80.1% Healthy [11]

77.3% Healthy [12]

64.0% Healthy [13]

54.7% Eimeria infected [12]

Peak Serum

Concentration (Cmax)
2.06 µg/mL Healthy [12]

2.44 µg/mL Healthy [13]

0.99 µg/mL Healthy [11]

Time to Peak

Concentration (Tmax)
1.84 hours Healthy [12]

1.64 hours Healthy [13]

2.0 hours Healthy [11]

Elimination Half-Life

(t½)
14.23 hours Healthy [13]

Protein Binding 22.7% Healthy [11]

Table 3: Withdrawal Periods and Maximum Residue
Limits (MRLs)
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Regulatory
Body

Withdrawal
Period

Tissue MRL (µg/kg) Reference

European Union

(EU)
5 days Muscle 100

[4][14][15][16]

[17]

Liver 200 [15][16][17]

Kidney 300 [15]

Skin & Fat 100 [15]

Japan 9 days All Tissues 10 [4][14][16][17]

FAO/WHO Not specified Muscle 100 [18]

Liver 200 [18]

Experimental Protocols
Protocol 1: Oral Administration of Enrofloxacin via
Drinking Water
This protocol describes the administration of enrofloxacin to a flock of broiler chickens through

their drinking water.

1. Materials:

Enrofloxacin oral solution (e.g., 10% or 20% concentration)[5][19]
Calibrated water proportioner or header tank
Personal Protective Equipment (PPE): gloves, safety glasses

2. Procedure:

Calculation of Daily Drug Requirement:

Determine the total body weight (kg) of the flock to be treated.
Calculate the total daily dose of enrofloxacin using the recommended dosage (e.g., 10
mg/kg).

Total Daily Dose (mg) = Total Body Weight (kg) x 10 mg/kg
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Determine the volume of enrofloxacin oral solution needed based on its concentration.

Volume (mL) = Total Daily Dose (mg) / Concentration (mg/mL)
Preparation of Medicated Water:

Estimate the total daily water consumption of the flock.
For a header tank system, add the calculated volume of enrofloxacin solution to the tank and
mix thoroughly with the daily water volume.
For a water proportioner system, prepare a stock solution according to the manufacturer's
instructions to deliver the target dose.

Administration:

Ensure that the medicated water is the sole source of drinking water for the duration of the
treatment.[6]
Prepare fresh medicated water daily.[6]
Administer for the prescribed duration, typically 3 to 5 consecutive days.[5][6]

Protocol 2: Determination of Enrofloxacin and
Ciprofloxacin Residues in Tissues by HPLC
This protocol outlines the procedure for quantifying enrofloxacin and its primary metabolite,

ciprofloxacin, in broiler tissues.

1. Materials:

High-Performance Liquid Chromatography (HPLC) system with a fluorescence detector
C18 analytical column
Homogenizer
Centrifuge
Solid-Phase Extraction (SPE) cartridges
Enrofloxacin and ciprofloxacin analytical standards
Acetonitrile, methanol, phosphoric acid, n-hexane (HPLC grade)[20]

2. Sample Collection and Preparation:

At predetermined time points following the final dose, euthanize a subset of birds.
Collect tissue samples (muscle, liver, kidney, skin with fat) and store them at -20°C or below
until analysis.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.noahcompendium.co.uk/?id=-479259
https://www.noahcompendium.co.uk/?id=-479259
https://www.profisupplies.com/products/enrofloxacina-10-baytril-oral-solution-for-chickens-turkeys-pigs-goats-sheep-bovins-dogs-cats
https://www.noahcompendium.co.uk/?id=-479259
https://scispace.com/pdf/residues-of-enrofloxacin-and-its-main-metabolite-5ahdvvkm10.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b571203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mince and homogenize a known weight (e.g., 1-5 g) of the tissue sample.
Extract the drug residues using an appropriate solvent (e.g., acetonitrile).
Centrifuge the homogenate to separate the supernatant.
Perform a clean-up step using liquid-liquid extraction (e.g., with n-hexane) or SPE to remove
interfering substances.
Evaporate the final extract to dryness and reconstitute in the mobile phase.

3. HPLC Analysis:

Mobile Phase: A suitable mixture of solvents, such as acetonitrile and phosphoric acid
solution.
Flow Rate: Typically 1.0 mL/min.
Fluorescence Detection: Excitation wavelength of ~280 nm and an emission wavelength of
~455 nm.[20][21]
Standard Curve: Prepare a series of standard solutions of enrofloxacin and ciprofloxacin of
known concentrations to generate a calibration curve.
Quantification: Inject the prepared sample extract into the HPLC system. Identify and
quantify the peaks corresponding to enrofloxacin and ciprofloxacin by comparing their
retention times and peak areas to the standard curve.

Visualizations
Mechanism of Action
The bactericidal action of enrofloxacin involves the inhibition of essential bacterial enzymes,

DNA gyrase (a type II topoisomerase) and topoisomerase IV. This leads to the disruption of

DNA replication, transcription, and repair, ultimately causing bacterial cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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To cite this document: BenchChem. [Application Notes and Protocols for Oral Administration
of Enrofloxacin in Broiler Chickens]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b571203#oral-administration-protocol-for-enrofloxacin-
in-broiler-chickens]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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